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Compound of Interest

Pantoprazole sulfide-B-D-
Compound Name: )
glucuronide

CAS No.: 867300-67-2

Cat. No.: B1140583

Get Quote

Executive Summary

Pantoprazole sulfide-B-D-glucuronide (CAS: 867300-67-2) is a secondary Phase Il metabolite
of the proton pump inhibitor pantoprazole. Unlike the primary oxidative metabolites
(pantoprazole sulfone) or the phase Il sulfate conjugates, this compound represents a
reductive-conjugative pathway. It is formed via the initial reduction of the parent sulfoxide to
pantoprazole sulfide, followed by N-glucuronidation at the benzimidazole moiety.

In drug development, this compound serves two critical roles:

+ Metabolite Identification (MetID): As a reference standard to map the complete clearance
pathway of pantoprazole, particularly in subjects with altered CYP2C19 activity.

o Impurity Profiling: As a potential degradation product or process impurity in the synthesis of
pantoprazole sodium, where the sulfide intermediate may undergo side reactions.
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Chemical Identity & Physicochemical Properties[1]

[2][3][4][5]

The core structure consists of a substituted benzimidazole ring linked to a dimethoxy-pyridine

ring via a thioether bridge (in contrast to the sulfinyl bridge of the parent drug). The glucuronic

acid moiety is attached to the benzimidazole nitrogen.

ble 1: Physicochemical Profile[6]

Property

Data

Notes

Chemical Name

1-(B-D-Glucopyranuronosyl)-5-
(difluoromethoxy)-2-[(3,4-
dimethoxy-2-
pyridinyl)methyl]thio-1H-
benzimidazole

N-glucuronide isomer

(tautomer dependent)

Specific to the glucuronide

CAS Number 867300-67-2 _

conjugate
Parent CAS 102625-64-9 Pantoprazole Sulfide
Molecular Formula C22H23F2N309S

_ Parent (367.[1][2][3]37) +

Molecular Weight 543.49 g/mol

Glucuronyl (176.12)

N High in MeOH, DMSO, Hz0 Significantly more polar than
Solubility ]
(pH>7) the sulfide precursor
) ] ) Acidic moiety increases

pKa (Predicted) ~3.8 (Glucuronic acid COOH) N

agueous solubility

. Sensitive to B-glucuronidase Stable in neutral/basic buffers;

Stability

hydrolysis

hydrolyzes in strong acid

Biosynthesis & Metabolic Pathway[8]

The formation of pantoprazole sulfide-p-D-glucuronide illustrates the "reductive rescue”

pathway often seen in sulfoxide drugs. While the primary clearance of pantoprazole involves

CYP2C19-mediated demethylation, a fraction undergoes reduction.
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Mechanism of Action[9]

o Reduction (Phase I): The sulfoxide group of pantoprazole is reduced to a thioether (sulfide).
This is reversible and can be mediated by gut microbiota or hepatic reductases.

o Conjugation (Phase Il): The lipophilic pantoprazole sulfide is a substrate for UDP-
glucuronosyltransferases (UGTs).[4] The enzyme transfers glucuronic acid from UDP-
glucuronic acid (UDPGA) to the nucleophilic nitrogen of the benzimidazole ring.
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Glucuronidation
Pantoprazole Sulfide (UGT Enzymes) Pantoprazole Sulfide

o i?edu/c&qn » (Thioether Metabolite) + UDPGA beta-D-Glucuronide
(Reductases/Microbiota CAS: 102625-64-9 CAS: 867300-67-2

Pantoprazole

Oxidation

(Parent Sulfoxide) (CYP3A4)
___________ Pantoprazole Sulfone
(CYP3A4 Oxidation)

Click to download full resolution via product page

Figure 1: Metabolic trajectory of pantoprazole showing the reductive branch leading to the
sulfide glucuronide.[5]

Synthesis & Isolation Protocol

For research purposes, isolating this metabolite from biological matrices is inefficient. Chemical
synthesis or enzymatic biosynthesis is preferred to generate high-purity reference standards.

Method A: Enzymatic Biosynthesis (Bio-reactor)

Best for generating small quantities for MS identification.
e Substrate: 100 uM Pantoprazole Sulfide (CAS 102625-64-9).

e Enzyme System: Recombinant Human UGT (mix of UGT1A1, 1A9, 2B7) or Human Liver
Microsomes (HLM).

e Cofactor: 2 mM UDP-glucuronic acid (UDPGA).
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o Buffer: Tris-HCI (pH 7.4) + 5 mM MgCl:z + Alamethicin (pore-forming peptide to access
microsomal lumen).

* Incubation: 37°C for 2-4 hours.
o Termination: Add ice-cold Acetonitrile (ACN) to precipitate proteins.

e Purification: Semi-preparative HPLC.

Method B: Chemical Synthesis (Koenigs-Knorr
Variation)

Best for gram-scale production.

o Coupling: React Pantoprazole Sulfide with Acetobromo-a-D-glucuronic acid methyl ester in
the presence of Silver Carbonate (Ag2COs) or Cadmium Carbonate (CdCOs) in dry
toluene/DCM.

o Deprotection: Hydrolysis of the ester protecting groups using LiOH in MeOH/Water at 0°C.

¢ Note: This reaction yields the 3-anomer predominantly due to neighboring group participation
of the acetyl group at C2 of the sugar.

Analytical Characterization (LC-MS/MS)

Accurate detection requires specific mass transitions. The glucuronide is fragile; source
parameters must be optimized to prevent in-source fragmentation.

HPLC Conditions

e Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 pm).
e Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: Acetonitrile.

e Gradient: 5% B to 95% B over 8 minutes.
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e Retention Time: The glucuronide (polar) will elute significantly earlier than the sulfide and
parent pantoprazole.

Mass Spectrometry (ESI+) Parameters

« lonization: Electrospray Positive (ESI+).
e Precursor lon: [M+H]* = 544.15 m/z.
o Key Fragments (MS2):
o 368.1 m/z: [Pantoprazole Sulfide + H]* (Neutral loss of glucuronic acid moiety, -176 Da).

o 200.1 m/z: Pyridinyl-methyl fragment (characteristic of pantoprazole backbone).

Analytical Workflow Diagram (Graphviz)
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Figure 2: LC-MS/MS workflow for the specific quantitation of the glucuronide conjugate.
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context).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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